3-methyl-N-(thiophen-3-ylmethyl)benzenesulfonamide
Overview
Description
“3-methyl-N-(thiophen-3-ylmethyl)benzenesulfonamide” is a chemical compound that contains a benzenesulfonamide moiety, a thiophene ring, and a methyl group . Benzenesulfonamides are known to have a wide range of biological activities and are used in the development of various drugs . Thiophene is a five-membered heterocyclic compound with a sulfur atom, which is also found in many biologically active compounds .
Molecular Structure Analysis
The molecular structure of “3-methyl-N-(thiophen-3-ylmethyl)benzenesulfonamide” would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are typically used to analyze the structure of complex organic compounds .Chemical Reactions Analysis
The chemical reactions involving “3-methyl-N-(thiophen-3-ylmethyl)benzenesulfonamide” would depend on its molecular structure and the conditions under which the reactions are carried out. Thiophene rings can undergo a variety of reactions, including electrophilic aromatic substitution and metal-catalyzed cross-coupling reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-methyl-N-(thiophen-3-ylmethyl)benzenesulfonamide”, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. For example, thiophene is a colorless liquid with a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C .Mechanism of Action
The mechanism of action of “3-methyl-N-(thiophen-3-ylmethyl)benzenesulfonamide” in biological systems would depend on its structure and the specific biological targets it interacts with. Many benzenesulfonamide derivatives are known to inhibit carbonic anhydrase, an enzyme involved in the regulation of pH and fluid balance in the body .
Safety and Hazards
The safety and hazards associated with “3-methyl-N-(thiophen-3-ylmethyl)benzenesulfonamide” would depend on its physical and chemical properties, as well as how it is handled and used. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound to prevent exposure and minimize risk .
Future Directions
The future research directions for “3-methyl-N-(thiophen-3-ylmethyl)benzenesulfonamide” could include further studies to determine its physical and chemical properties, synthesis methods, potential biological activities, and safety profile. It could also be investigated for potential applications in medicine, given the known biological activities of benzenesulfonamides and thiophenes .
properties
IUPAC Name |
3-methyl-N-(thiophen-3-ylmethyl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO2S2/c1-10-3-2-4-12(7-10)17(14,15)13-8-11-5-6-16-9-11/h2-7,9,13H,8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GMPLBJAZRYELML-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)S(=O)(=O)NCC2=CSC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-methyl-N-(thiophen-3-ylmethyl)benzenesulfonamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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